1H-Imidazole-2-ethanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(4-pyridinylmethyl)-, carbamate (ester)

• CAS RN: 178980-32-0
• Molecular Formula: C21H22Cl2N4O2S
• Molecular Weight: 465.4 g/mol
• IUPAC Name: 2-[5-(3,5-dichlorophenyl)sulfanyl-4-propan-2-yl-1-(pyridin-4-ylmethyl)imidazol-2-yl]ethyl carbamate
• InChI: InChI=1S/C21H22Cl2N4O2S/c1-13(2)19-20(30-17-10-15(22)9-16(23)11-17)27(12-14-3-6-25-7-4-14)18(26-19)5-8-29-21(24)28/h3-4,6-7,9-11,13H,5,8,12H2,1-2H3,(H2,24,28)
• InChI Key: FOJMOUKCGIKIGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(C(=N1)CCOC(=O)N)CC2=CC=NC=C2)SC3=CC(=CC(=C3)Cl)Cl

Description

1H-Imidazole-2-ethanol, 5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-1-(4-pyridinylmethyl)-, carbamate (ester) is a useful research compound. Its molecular formula is C21H22Cl2N4O2S and its molecular weight is 465.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 10 ml of dry tetrahydrofuran was dissolved 1.0 g (2.4 mmol) of the alcohol compound (123b), and the mixture was cooled to -20° C., followed by addition of 540 mg (2.9 mmol) of trichloroacetylisocyanate. After 3 minutes, the mixture was warmed to 0° C. and stirred for 10 minutes. There were added 4 ml of water and 2 ml of triethylamine, and the mixture was warmed at 50° C. for 2 hours. The mixture was diluted with ice-water, extracted with ethyl acetate, the extract was washed with water, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (10% methanol/ethyl acetate), and recrystallized from ethyl acetate to give 930 mg of Compound I-138 as crystals (yield 85%). mp 189-191° C.